Cas no 1806845-11-3 (3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1806845-11-3
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4806792
• Update Time: 2025-06-22

3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C8H4BrF2N3O2/c9-1-4-5(2-12)13-3-6(14(15)16)7(4)8(10)11/h3,8H,1H2
• InChI Key： RNKHOMXTCRQYCZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.9
• Topological Polar Surface Area: 82.5

Additional information on 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine

Introduction to 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806845-11-3)

3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806845-11-3) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with a bromomethyl group, a cyano group, a difluoromethyl group, and a nitro group, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting diverse diseases.

The bromomethyl moiety in the molecule serves as a reactive handle, enabling further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for constructing complex molecular architectures. The cyano group introduces a polar character to the molecule, which can influence its solubility and binding interactions with biological targets. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a common substituent in drug candidates. The nitro group, while often used as a protecting or directing group in organic synthesis, also contributes to the overall electronic properties of the molecule.

In recent years, 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine has been explored in several cutting-edge research projects aimed at developing innovative treatments for chronic and infectious diseases. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The pyridine scaffold is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzymatic activity. The presence of multiple substituents on the pyridine ring allows for fine-tuning of pharmacokinetic properties, such as solubility and selectivity.

Recent studies have demonstrated the utility of this compound in the development of antiviral agents. The structural features of 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine make it an excellent starting material for designing molecules that can inhibit viral replication by targeting essential viral enzymes or host factors. For instance, modifications at the bromomethyl position have been shown to enhance binding affinity to viral proteases, leading to potent antiviral activity. Furthermore, the difluoromethyl group has been identified as a key pharmacophore in several antiviral drugs, contributing to their efficacy and resistance profiles.

The agrochemical industry has also benefited from the exploration of 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine. Its derivatives have been investigated as potential leads for developing novel pesticides with improved efficacy and environmental safety. The structural complexity of this compound allows for the design of molecules that can interact with specific biological targets in pests, leading to effective crop protection strategies. Additionally, the use of fluorinated substituents has been shown to enhance the stability and bioavailability of agrochemicals, making them more effective under field conditions.

From a synthetic chemistry perspective, 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine serves as an important building block for constructing more complex heterocyclic frameworks. The availability of multiple reactive sites on the molecule enables chemists to explore diverse synthetic pathways, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions are fundamental to modern drug discovery and material science, allowing for the rapid assembly of novel molecular structures with tailored properties.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic applications for compounds like 3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine. Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates derived from this scaffold. By leveraging computational tools to predict biological activity and optimize molecular properties, researchers can rapidly design derivatives with enhanced efficacy and reduced toxicity.

In conclusion,3-(Bromomethyl)-2-cyano-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806845-11-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it an invaluable intermediate in drug discovery programs targeting various diseases. As research continues to uncover new synthetic methods and biological activities associated with this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.